
Application Notes and Protocols: LP-922761
Hydrate In Vitro Kinase Assay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LP-922761 hydrate

Cat. No.: B11933037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LP-922761 hydrate is a potent and selective, orally active inhibitor of the Adaptor-Associated

Kinase 1 (AAK1).[1][2][3][4] AAK1 is a serine/threonine kinase that plays a crucial role in

clathrin-mediated endocytosis, a fundamental cellular process for the internalization of

molecules from the extracellular space. By phosphorylating the μ2 subunit of the adaptor

protein 2 (AP2) complex, AAK1 facilitates the maturation of clathrin-coated pits and subsequent

vesicle formation.[5] Due to its involvement in various signaling pathways, AAK1 has emerged

as a potential therapeutic target, particularly in the context of neuropathic pain.[4][6]

This document provides a detailed protocol for conducting an in vitro kinase assay to determine

the inhibitory activity of LP-922761 hydrate against its target kinase.

Data Presentation
The inhibitory potency of LP-922761 hydrate is quantified by its half-maximal inhibitory

concentration (IC50), which is the concentration of the inhibitor required to reduce the activity

of a specific enzyme by 50%.
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Target Kinase Assay Type IC50 (nM)

Adaptor-Associated Kinase 1

(AAK1)
Enzyme 4.8

Adaptor-Associated Kinase 1

(AAK1)
Cellular 7.6

BMP-2-inducible protein kinase

(BIKE)
Enzyme 24

Data compiled from multiple

sources.[1][2][3][4]

LP-922761 hydrate demonstrates high potency against AAK1 in both enzymatic and cellular

assays. It also shows inhibitory activity against the related kinase BIKE, albeit at a lower

potency. Notably, LP-922761 hydrate exhibits minimal activity against cyclin G-associated

kinase (GAK) and various opioid, adrenergic α2, or GABAa receptors.[1][2]

Signaling Pathway
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Preparation

Kinase Reaction

Signal Detection

Data Analysis

Prepare LP-922761
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Prepare AAK1 enzyme

Add AAK1 enzyme
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Add Substrate/ATP mix

Incubate at RT for 60 min

Add ADP-Glo™ Reagent
(Incubate 40 min)
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b11933037?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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